Barium chloride
Barium chloride
Barium chloride appears as white crystals. A salt arising from the direct reaction of barium and chlorine. Toxic by ingestion. (NTP, 1992)
Barium chloride is a chemical compound of barium. It is used in the laboratory as a test for sulfate ion. In industry, barium chloride is mainly used in the purification of brine solution in caustic chlorine plants and also in the manufacture of heat treatment salts, case hardening of steel, in the manufacture of pigments, and in the manufacture of other barium salts. It is also used in fireworks to give a bright green color. Barium is a metallic alkaline earth metal with the symbol Ba, and atomic number 56. It never occurs in nature in its pure form due to its reactivity with air, but combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds that may be found as minerals. (L214, 408, L204)
Barium chloride is a chemical compound of barium. It is used in the laboratory as a test for sulfate ion. In industry, barium chloride is mainly used in the purification of brine solution in caustic chlorine plants and also in the manufacture of heat treatment salts, case hardening of steel, in the manufacture of pigments, and in the manufacture of other barium salts. It is also used in fireworks to give a bright green color. Barium is a metallic alkaline earth metal with the symbol Ba, and atomic number 56. It never occurs in nature in its pure form due to its reactivity with air, but combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds that may be found as minerals. (L214, 408, L204)
Brand Name:
Vulcanchem
CAS No.:
10361-37-2
VCID:
VC20972879
InChI:
InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2
SMILES:
[Cl-].[Cl-].[Ba+2]
Molecular Formula:
BaCl2
Molecular Weight:
208.23 g/mol
Barium chloride
CAS No.: 10361-37-2
Cat. No.: VC20972879
Molecular Formula: BaCl2
Molecular Weight: 208.23 g/mol
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Specification
| Description | Barium chloride appears as white crystals. A salt arising from the direct reaction of barium and chlorine. Toxic by ingestion. (NTP, 1992) Barium chloride is a chemical compound of barium. It is used in the laboratory as a test for sulfate ion. In industry, barium chloride is mainly used in the purification of brine solution in caustic chlorine plants and also in the manufacture of heat treatment salts, case hardening of steel, in the manufacture of pigments, and in the manufacture of other barium salts. It is also used in fireworks to give a bright green color. Barium is a metallic alkaline earth metal with the symbol Ba, and atomic number 56. It never occurs in nature in its pure form due to its reactivity with air, but combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds that may be found as minerals. (L214, 408, L204) |
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| CAS No. | 10361-37-2 |
| Molecular Formula | BaCl2 |
| Molecular Weight | 208.23 g/mol |
| IUPAC Name | barium(2+);dichloride |
| Standard InChI | InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2 |
| Standard InChI Key | WDIHJSXYQDMJHN-UHFFFAOYSA-L |
| SMILES | [Cl-].[Cl-].[Ba+2] |
| Canonical SMILES | [Cl-].[Cl-].[Ba+2] |
| Boiling Point | 2840 °F at 760 mmHg (NTP, 1992) 1560 °C 2840 °F |
| Colorform | White orthorhombic crystals White solid |
| Melting Point | 1764 to 1765 °F transition to cubic crystals at 1697 °F (NTP, 1992) 961 °C 960 °C 1765 °F |
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